6-Fluoro-2,3,4,5-tetrahydro-1H-benzo[B]azepin-9-amine

• Molecular Formula: C10H13FN2
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 6-fluoro-2,3,4,5-tetrahydro-1H-1-benzazepin-9-amine
• InChI: InChI=1S/C10H13FN2/c11-8-4-5-9(12)10-7(8)3-1-2-6-13-10/h4-5,13H,1-3,6,12H2
• InChI Key: RUBAOGPWSSNLDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC2=C(C=CC(=C2C1)F)N

Description

6-Fluoro-2,3,4,5-tetrahydro-1H-benzo[B]azepin-9-amine is a useful research compound. Its molecular formula is C10H13FN2 and its molecular weight is 180.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-fluoro-9-nitro-2,3-dihydro-1H-benzo[b]azepine (225.4 mg, 1.0826 mmol) in EtOAc (15 mL) was added a slurry of 10% Pd/C (50 mg) in IMS (4 mL) and the reaction mixture was stirred at RT under a hydrogen atmosphere for 20 h. The suspension was then filtered through a pad of Celite® and the filtrate was concentrated in vacuo affording the title compound as a purple oil (197 mg, quantitative). LCMS (Method J): RT 1.69 min [M+H]+ 181\